Cas no 1779977-63-7 (Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate)
Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylic acid, 3-(hydroxymethyl)-3-methoxy-,1,1-dimethylethyl ester
- tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate
- SB22314
- 1-Boc-3-(hydroxymethyl)-3-methoxyazetidine
- 1-Azetidinecarboxylic acid, 3-(hydroxymethyl)-3-methoxy-, 1,1-dimethylethyl ester
- 3-(Hydroxymethyl)-3-methoxy-1-azetidinecarboxylic acid 1,1-dimethylethyl ester
- AKOS027383924
- CS-0048364
- SY233909
- (1-Boc-3-methoxy-3-azetidinyl)methanol
- AS-73809
- DB-145100
- P17226
- MFCD30063179
- tert-Butyl3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate
- 1779977-63-7
- EN300-6341242
- SCHEMBL21888789
- Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate
-
- MDL: MFCD30063179
- Inchi: 1S/C10H19NO4/c1-9(2,3)15-8(13)11-5-10(6-11,7-12)14-4/h12H,5-7H2,1-4H3
- InChI Key: JNGYMJCVNWIXLH-UHFFFAOYSA-N
- SMILES: O(C)C1(CO)CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 217.13140809g/mol
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59
- XLogP3: -0.1
Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T223270-25mg |
Tert-Butyl 3-(Hydroxymethyl)-3-Methoxyazetidine-1-Carboxylate |
1779977-63-7 | 25mg |
$ 300.00 | 2022-06-03 | ||
| TRC | T223270-50mg |
Tert-Butyl 3-(Hydroxymethyl)-3-Methoxyazetidine-1-Carboxylate |
1779977-63-7 | 50mg |
$ 495.00 | 2022-06-03 | ||
| TRC | T223270-100mg |
Tert-Butyl 3-(Hydroxymethyl)-3-Methoxyazetidine-1-Carboxylate |
1779977-63-7 | 100mg |
$ 795.00 | 2022-06-03 | ||
| ChemScence | CS-0048364-100mg |
tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate |
1779977-63-7 | 100mg |
$180.0 | 2022-04-27 | ||
| ChemScence | CS-0048364-250mg |
tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate |
1779977-63-7 | 250mg |
$360.0 | 2022-04-27 | ||
| ChemScence | CS-0048364-1g |
tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate |
1779977-63-7 | 1g |
$900.0 | 2022-04-27 | ||
| abcr | AB426215-100 mg |
3-(Hydroxymethyl)-3-methoxy-1-azetidinecarboxylic acid 1,1-dimethylethyl ester; . |
1779977-63-7 | 100 mg |
€240.20 | 2023-07-18 | ||
| abcr | AB426215-250 mg |
3-(Hydroxymethyl)-3-methoxy-1-azetidinecarboxylic acid 1,1-dimethylethyl ester; . |
1779977-63-7 | 250MG |
€437.40 | 2023-07-18 | ||
| abcr | AB426215-1 g |
3-(Hydroxymethyl)-3-methoxy-1-azetidinecarboxylic acid 1,1-dimethylethyl ester; . |
1779977-63-7 | 1 g |
€1,032.40 | 2023-07-18 | ||
| Chemenu | CM286544-250mg |
tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate |
1779977-63-7 | 95%+ | 250mg |
$217 | 2023-03-07 |
Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate
Professional Introduction to Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 1779977-63-7)
Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1779977-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine family, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and three nitrogen atoms. The presence of both hydroxymethyl and methoxy functional groups, along with a tert-butyl ester moiety, imparts unique reactivity and potential applications in drug discovery and molecular engineering.
The structural features of Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate make it a versatile intermediate in synthetic chemistry. The tert-butyl ester group enhances stability while providing a handle for further functionalization, whereas the hydroxymethyl and methoxy substituents introduce opportunities for diverse chemical transformations, including oxidation, reduction, and nucleophilic substitution reactions. These properties are particularly valuable in the development of novel therapeutic agents, where precise control over molecular architecture is essential.
In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in medicinal chemistry. The five-membered nitrogen-containing ring system is known to mimic natural amino acid scaffolds, making such compounds attractive candidates for modulating biological pathways. Specifically, derivatives of azetidine have been explored for their activity against various targets, including enzymes and receptors involved in inflammation, metabolism, and cancer progression. The compound Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate represents an advanced scaffold that could serve as a precursor for designing next-generation small-molecule drugs.
One of the most compelling aspects of this compound is its utility in constructing complex molecules through modular synthetic strategies. The hydroxymethyl group can be readily converted into other functional moieties, such as aldehydes or carboxylic acids, while the methoxy group can undergo demethylation or coupling reactions to introduce additional substituents. Furthermore, the tert-butyl ester can be hydrolyzed under mild acidic or basic conditions to yield the corresponding carboxylic acid derivative, providing flexibility in downstream applications.
Recent advancements in computational chemistry have enabled the rapid screening of azetidine derivatives for biological activity. Molecular modeling studies suggest that compounds with structural similarities to Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, modifications to the nitrogen-containing ring could enhance binding affinity to specific protein targets, thereby improving therapeutic efficacy.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Azetidine derivatives are particularly noteworthy due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. For instance, certain azetidine-based molecules have shown promise in preclinical studies as potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate could serve as a foundation for developing novel therapeutics targeting these conditions.
Synthetic methodologies for preparing complex organic molecules have seen significant improvements over the past decade. Transition-metal-catalyzed reactions, including palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled efficient construction of intricate molecular frameworks. In the context of Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate, these techniques could be leveraged to introduce additional functional groups or to attach pharmacophoric units at specific positions within the molecule. Such precision is critical for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.
The role of Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate extends beyond its use as a synthetic intermediate; it also holds potential as a building block for material science applications. For example, conjugated azetidine derivatives have been explored in organic electronics due to their ability to form π-conjugated systems that facilitate charge transport. While this application is less common than pharmaceutical development, it underscores the broad utility of heterocyclic compounds across multiple scientific disciplines.
In conclusion,Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 1779977-63-7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—comprising a nitrogen-containing heterocycle adorned with hydroxymethyl,methoxy, and tert-butyl ester functionalities—make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As computational methods continue to advance and synthetic techniques become more refined, compounds like this will play an increasingly important role in addressing complex challenges in medicine and materials science.
1779977-63-7 (Tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate) Related Products
- 1416439-68-3(Tert-butyl 6-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate)
- 1446355-50-5(7-Methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one)
- 138001-58-8(2-Oxazolidinone, 5-(hydroxymethyl)-5-methyl-3-(2-methylpropyl)-)
- 1341039-97-1(Tert-Butyl 1,9-Dioxa-5,12-Diazaspiro[6.6]Tridecane-12-Carboxylate)
- 1251047-31-0(tert-butyl N-methyl-N-(2-methyloxiran-2-yl)methylcarbamate)
- 1416444-68-2(tert-butyl (6R)-6-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate)
- 1400589-80-1(tert-butyl (6S)-6-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate)
- 934664-42-3(tert-butyl 1-oxa-5-azaspiro[2.3]hexane-5-carboxylate)
- 1146951-82-7(Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate)
- 1799438-98-4(tert-Butyl 6-oxo-5-oxa-2,7-diazaspiro[3.4]octane-2-carboxylate)